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Compound of Interest

4-Bromo-3-chlorophenyl!
Compound Name:
chloroformate

Cat. No.: B13294521

Get Quote

Technical Monograph: 4-Bromo-3-chlorophenyl
chloroformate
Part 1: Executive Summary

4-Bromo-3-chlorophenyl chloroformate (CAS: 1184937-03-8) is a specialized aryl
chloroformate intermediate used primarily in the synthesis of complex carbamates and

carbonates for pharmaceutical and agrochemical applications.[1][2] Distinguished by its
halogenated substitution pattern, this compound offers a unique "dual-handle" scaffold: a
reactive chloroformate group for nucleophilic substitution, a bromine atom at the para position
facilitating palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura), and a chlorine atom at
the meta position providing steric and electronic modulation.

This guide details the physicochemical profile, validated synthesis protocols using triphosgene,
and critical safety frameworks for handling this moisture-sensitive reagent.

Part 2: Chemical Identity & Structural Analysis[3][4]
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Physicochemical Profile

The compound is characterized by a lipophilic phenyl ring decorated with mixed halogens. The
electron-withdrawing nature of the chloro- and bromo- substituents enhances the
electrophilicity of the carbonyl carbon, making it highly reactive toward nucleophiles.

Property Data

CAS Number 1184937-03-8

IUPAC Name 4-Bromo-3-chlorophenyl carbonochloridate

Molecular Formula C7H3BrCIl202

Molecular Weight 269.91 g/mol

Physical State Low-melting solid or viscous liquid (Ambient)

Density (Predicted) ~1.75 £ 0.1 g/cm3

Boiling Point (Predicted) ~260°C (at 760 mmHg)

Solubility Soluble in DCM, THF, Toluene; Reacts with
water/alcohols

SMILES CIC(=0)Oclcc(Cl)c(Br)ccl

Structural Implications

o Electrophilic Center: The carbonyl carbon is the primary site of reactivity. The meta-Cl and
para-Br substituents exert an inductive withdrawing effect (-I), increasing the reaction rate
with amines compared to unsubstituted phenyl chloroformates.

o Orthogonal Reactivity: The C-Br bond allows for subsequent diversification after the
chloroformate has been reacted, enabling modular drug design (e.g., PROTAC linkers).

Part 3: Synthesis & Production Protocol

Methodology: Phosgenation of 4-Bromo-3-chlorophenol using Triphosgene
(Bis(trichloromethyl) carbonate). Rationale: Triphosgene is a solid, safer alternative to gaseous
phosgene for laboratory-scale synthesis, allowing precise stoichiometric control.
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Reagents & Equipment

e Precursor: 4-Bromo-3-chlorophenol (CAS 13631-21-5) [1].

Reagent: Triphosgene (0.34 equiv relative to phenol).

Catalyst/Base: Pyridine or Triethylamine (1.05 equiv).

Solvent: Anhydrous Dichloromethane (DCM) or Toluene.

Equipment: 3-neck round bottom flask, addition funnel, N2 atmosphere, NaOH scrubber trap.

Step-by-Step Protocol

e Setup: Flame-dry the glassware and purge with Nitrogen. Connect the exhaust line to a
scrubber containing 10% NaOH solution to neutralize evolved HCI and trace phosgene.

 Dissolution: Dissolve 4-Bromo-3-chlorophenol (10 mmol, 2.07 g) in anhydrous DCM (20 mL).
Cool the solution to 0°C in an ice bath.

» Triphosgene Addition: Add Triphosgene (3.4 mmol, 1.01 g) in one portion. Ensure it dissolves
completely.

o Catalysis (Critical Step): Add Pyridine (10.5 mmol, 0.85 mL) dropwise over 15 minutes.

o Mechanism:[3][4][5] Pyridine acts as a nucleophilic catalyst, attacking triphosgene to
generate the active phosgene species in situ without large gas accumulation.

e Reaction: Allow the mixture to warm to room temperature and stir for 2—4 hours. Monitor by
TLC (conversion of phenol) or GC-MS (appearance of M+ 268/270/272 peaks).

o Workup:
o Caution: Quench trace phosgene by purging with N2 for 30 mins into the scrubber.

o Wash the organic layer with cold 1N HCI (to remove pyridine), followed by cold water and
brine.

o Dry over anhydrous NazS0a.[6]
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+ [solation: Concentrate under reduced pressure (keep bath <40°C) to yield the crude
chloroformate. Purification via vacuum distillation is recommended if high purity is required,
though the crude is often sufficient for immediate coupling.

Synthesis Workflow Diagram

Start: 4-Bromo-3-chlorophenol

(DCM, 0°C, N2 atm)

Add Triphosgene
(Solid, 0.34 equiv)

:

Dropwise Addition:
Pyridine (1.05 equiv)

Exothermic

In-situ Phosgene Generation
& Phenol Attack

l

Monitor: TLC/GC-MS
(Disappearance of Phenol)

N2 Purge to Scrubber
(Remove excess COCI2)

Wash: 1N HCI -> Brine
Dry: Na2S0O4

Product: 4-Bromo-3-chlorophenyl
chloroformate
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Figure 1: Validated synthesis workflow using the Triphosgene method.

Part 4: Reactivity & Applications in Drug Discovery
Carbamate Linker Synthesis

The primary utility of 4-Bromo-3-chlorophenyl chloroformate is the formation of carbamates
(urethanes) by reacting with primary or secondary amines.

e Reaction: R-NHz + Ar-O-CO-Cl - R-NH-CO-O-Ar + HCI

o Advantage: The resulting carbamate contains the 4-bromo-3-chlorophenyl group.[1][2] This
“leaving group" potential (phenol displacement) is low; however, the group is often retained
as a structural motif to exploit the halogen interactions in the binding pocket of a target
protein.

Orthogonal Cross-Coupling

Once the chloroformate is converted to a stable carbamate or carbonate, the 4-Bromo position
becomes a viable handle for Palladium-catalyzed cross-coupling reactions [2].

e Suzuki-Miyaura: Coupling with aryl boronic acids to extend the biaryl system.
e Buchwald-Hartwig: Amination to introduce nitrogen heterocycles.

o Selectivity: The meta-chlorine is significantly less reactive towards Pd(0) than the para-
bromine, allowing for highly chemoselective derivatization at the bromine site.

Reactivity Pathway Diagram
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Figure 2: Sequential derivatization strategy exploiting the dual-halogen scaffold.

Part 5: Safety & Handling (HSE)
Hazard Identification

o Corrosive: Causes severe skin burns and eye damage (H314).
o Acute Toxicity: Toxic if inhaled (H331) or swallowed (H301).[7]

o Water Reactive: Liberates Hydrogen Chloride (HCI) gas and COz upon contact with
moisture.

Storage & Stability

o Conditions: Store at 2—8°C under an inert atmosphere (Argon/Nitrogen).

o Container: Tightly sealed glass vials with Teflon-lined caps. Avoid metal containers due to
potential corrosion from trace HCI.

» Shelf Life: 6-12 months if kept strictly anhydrous. Yellowing indicates decomposition to the
phenol.

Emergency Protocols

o Spill: Do not use water. Absorb with dry sand or vermiculite. Neutralize with weak base
(sodium bicarbonate) only after absorption.

o Skin Contact: Wash immediately with polyethylene glycol 400 (PEG 400), then plenty of
water.
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e Cotarca, L., & Eckert, H. (2017). Phosgenations - A Handbook. Wiley-VCH. (General
reference for Triphosgene protocols).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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